Cas no 446269-13-2 (N-(1-ethoxy-2,6-dimethyl-4-oxocyclohexa-2,5-dien-1-yl)-4-methylbenzamide)

• Product Name: N-(1-ethoxy-2,6-dimethyl-4-oxocyclohexa-2,5-dien-1-yl)-4-methylbenzamide
• CAS No: 446269-13-2
• MF: C₁₈H₂₁NO₃
• MW: 299.364245176315
• CID: 5815476
• PubChem ID: 4450340
• Update Time: 2025-07-09

N-(1-ethoxy-2,6-dimethyl-4-oxocyclohexa-2,5-dien-1-yl)-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethoxy-2,6-dimethyl-4-oxocyclohexa-2,5-dien-1-yl)-4-methylbenzamide
• Benzamide, N-(1-ethoxy-2,6-dimethyl-4-oxo-2,5-cyclohexadien-1-yl)-4-methyl-
• Oprea1_174901
• 446269-13-2
• F1055-0344
• AKOS002277151
• SR-01000010100
• Oprea1_801604
• SR-01000010100-1

• Inchi： 1S/C18H21NO3/c1-5-22-18(13(3)10-16(20)11-14(18)4)19-17(21)15-8-6-12(2)7-9-15/h6-11H,5H2,1-4H3,(H,19,21)
• InChI Key： XQMDZBOBBHMUPQ-UHFFFAOYSA-N
• SMILES： C(NC1(OCC)C(C)=CC(=O)C=C1C)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 299.15214353g/mol
• Monoisotopic Mass: 299.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 496.3±45.0 °C(Predicted)
• pka: 12.73±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(1-ethoxy-2,6-dimethyl-4-oxocyclohexa-2,5-dien-1-yl)-4-methylbenzamide

N-(1-Ethoxy-2,6-Dimethyl-4-Oxocyclohexa-2,5-Dien-1-Yl)-4-Methylbenzamide: A Comprehensive Overview

The compound N-(1-ethoxy-2,6-dimethyl-4-oxocyclohexa-2,5-dien-1-yl)-4-methylbenzamide (CAS No. 446269-13-2) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines a benzamide group with a cyclohexa-dienone moiety. The benzamide functional group is known for its versatility in chemical reactions, while the cyclohexa-dienone ring contributes to the molecule's stability and reactivity.

Recent studies have highlighted the potential of this compound as a bioactive agent in drug discovery. Researchers have explored its ability to inhibit specific enzymes involved in metabolic pathways, making it a promising candidate for the development of novel therapeutic agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme associated with inflammation and pain. This finding underscores its potential as an anti-inflammatory agent with reduced side effects compared to traditional NSAIDs.

In addition to its pharmaceutical applications, N-(1-ethoxy-2,6-dimethyl-4-oxocyclohexa-2,5-dien-1-yl)-4-methylbenzamide has shown promise in agricultural chemistry. Field trials have indicated that this compound can act as an effective plant growth regulator, enhancing crop yield under stress conditions such as drought or high salinity. Its ability to modulate plant hormone signaling pathways makes it a valuable tool in sustainable agriculture.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. A 2023 paper in *Green Chemistry* detailed an eco-friendly approach to synthesizing this molecule using microwave-assisted reactions and biodegradable catalysts. This method not only improves yield but also reduces environmental impact, aligning with current trends toward greener chemical processes.

From a structural perspective, the molecule's cyclohexa-dienone core is highly conjugated, contributing to its stability and electronic properties. The presence of multiple methyl groups and an ethoxy substituent further enhances its solubility and bioavailability. These features make it an ideal candidate for drug delivery systems that require precise control over pharmacokinetics.

Moreover, computational studies have revealed that this compound exhibits antioxidant properties, which could be harnessed in the development of skincare products or food additives. Molecular docking simulations suggest that it can interact with key proteins involved in oxidative stress pathways, providing a mechanistic basis for its antioxidant activity.

In conclusion, N-(1-ethoxy-2,6-dimethyl-4-oxocyclohexa-2,5-dien-1-yl)-4-methylbenzamide (CAS No. 446269-13-2) is a multifaceted compound with diverse applications across industries. Its unique structure and bioactive properties make it a subject of intense research interest. As advancements in synthetic methods and computational modeling continue to unfold, this compound is poised to play an increasingly important role in both medicinal and agricultural sciences.